Cas no 2228552-77-8 ((2-bromo-6-methoxyphenyl)methylhydrazine)

• Product Name: (2-bromo-6-methoxyphenyl)methylhydrazine
• CAS No: 2228552-77-8
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 5993493
• PubChem ID: 154729477
• Update Time: 2025-06-25

(2-bromo-6-methoxyphenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• (2-bromo-6-methoxyphenyl)methylhydrazine
• 2228552-77-8
• (2-Bromo-6-methoxybenzyl)hydrazine
• [(2-bromo-6-methoxyphenyl)methyl]hydrazine
• EN300-1913633

• Inchi： 1S/C8H11BrN2O/c1-12-8-4-2-3-7(9)6(8)5-11-10/h2-4,11H,5,10H2,1H3
• InChI Key： HSOHICTZNZVHDX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CNN)OC

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.3Ų

Additional information on (2-bromo-6-methoxyphenyl)methylhydrazine

Chemical Profile of (2-bromo-6-methoxyphenyl)methylhydrazine (CAS No. 2228552-77-8)

(2-bromo-6-methoxyphenyl)methylhydrazine, identified by its Chemical Abstracts Service (CAS) number 2228552-77-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylhydrazines, characterized by the presence of a phenyl ring substituted with bromine and methoxy groups, coupled with a hydrazine moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of (2-bromo-6-methoxyphenyl)methylhydrazine consists of a benzene ring at the core, which is halogenated at the 2-position and methoxylated at the 6-position. This substitution pattern enhances its reactivity and potential biological activity. The hydrazine group at the para position relative to the bromo and methoxy substituents contributes to its versatility in chemical transformations, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in arylhydrazines due to their diverse pharmacological properties. These compounds have been investigated for their potential roles in treating various diseases, including cancer, inflammation, and neurological disorders. The presence of both bromine and methoxy groups in (2-bromo-6-methoxyphenyl)methylhydrazine suggests that it may exhibit multiple biological activities, making it an attractive scaffold for structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Several studies have demonstrated that arylhydrazines can interact with kinase active sites, leading to inhibition of their activity. The structural features of (2-bromo-6-methoxyphenyl)methylhydrazine, particularly the hydrazine group and the electron-withdrawing bromo substituent, make it a promising candidate for developing kinase inhibitors.

Furthermore, the methoxy group at the 6-position of the phenyl ring can influence the electronic properties of the molecule, thereby modulating its binding affinity to biological targets. This feature allows for fine-tuning of the compound's pharmacokinetic properties, which is essential for developing effective drugs. The ability to modify this compound further underscores its importance as a building block in medicinal chemistry.

Recent advances in computational chemistry have also highlighted the potential of (2-bromo-6-methoxyphenyl)methylhydrazine as a lead compound for drug development. Molecular docking studies have shown that this molecule can bind effectively to various protein targets, including kinases and transcription factors. These findings provide a strong rationale for further investigating its biological activity in vitro and in vivo.

The synthesis of (2-bromo-6-methoxyphenyl)methylhydrazine involves several key steps that highlight its synthetic utility. The bromination and methylation of the phenyl ring are critical steps that introduce the necessary functional groups for subsequent reactions. The introduction of the hydrazine moiety is typically achieved through nucleophilic substitution reactions, where an appropriate precursor is reacted with hydrazine hydrate under controlled conditions.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent. For instance, it has been tested in cell-based assays for its ability to inhibit tumor growth by targeting specific kinases involved in cancer progression. While these studies are still in early stages, they provide encouraging evidence for the therapeutic potential of (2-bromo-6-methoxyphenyl)methylhydrazine.

The safety profile of this compound is also an important consideration in its development as a drug candidate. Preliminary toxicology studies have been conducted to assess its acute and chronic toxicity. These studies have provided valuable insights into its safety margins and potential side effects, which are crucial for determining its suitability for further clinical development.

The future direction of research on (2-bromo-6-methoxyphenyl)methylhydrazine includes exploring its mechanisms of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide critical information for optimizing its therapeutic efficacy and minimizing side effects. Additionally, efforts are underway to develop more efficient synthetic routes for large-scale production.

In conclusion, (2-bromo-6-methoxyphenyl)methylhydrazine (CAS No. 2228552-77-8) is a versatile organic compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents, particularly those targeting kinases and other enzymes involved in disease pathways. As research continues to uncover new applications and synthetic methods for this compound, it is poised to play an important role in future drug discovery efforts.